Cas no 1225041-14-4 (2-(Trifluoromethyl)-1,3-benzothiazole-6-carbonitrile)

• Product Name: 2-(Trifluoromethyl)-1,3-benzothiazole-6-carbonitrile
• CAS No: 1225041-14-4
• MF: C₉H₃F₃N₂S
• MW: 228.193730592728
• MDL: MFCD22491577
• CID: 4579022
• PubChem ID: 91882986
• Update Time: 2024-03-01

2-(Trifluoromethyl)-1,3-benzothiazole-6-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(trifluoromethyl)-1,3-benzothiazole-6-carbonitrile
• 6-Benzothiazolecarbonitrile, 2-(trifluoromethyl)-
• AZB04114
• 2-(trifluoromethyl)benzo[d]thiazole-6-carbonitrile
• Z1551918022
• 2-(Trifluoromethyl)-1,3-benzothiazole-6-carbonitrile

• MDL： MFCD22491577
• Inchi： 1S/C9H3F3N2S/c10-9(11,12)8-14-6-2-1-5(4-13)3-7(6)15-8/h1-3H
• InChI Key： YJKPNMFSTDCJRV-UHFFFAOYSA-N
• SMILES： S1C(C(F)(F)F)=NC2C=CC(C#N)=CC1=2

Computed Properties

• Exact Mass: 227.99690376g/mol
• Monoisotopic Mass: 227.99690376g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 64.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles